Cas no 138715-82-9 (2-Acetyl-isonicotinic acid methyl ester)

• Product Name: 2-Acetyl-isonicotinic acid methyl ester
• CAS No: 138715-82-9
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD09032412
• CID: 819731
• PubChem ID: 11579220
• Update Time: 2025-06-08

2-Acetyl-isonicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-acetylisonicotinate
• 2-Acétylisonicotinate de méthyle
• 2-Acetyl-isonicotinic acid methyl ester
• 4-pyridinecarboxylic acid, 2-acetyl-, methyl ester
• Methyl-2-acetylisonicotinat
• LogP
• methyl 2-acetylpyridine-4-carboxylate
• 2-Acetylisonicotinic acid methyl ester
• AK110528
• PYAC31
• methyl-2-acetylisonicotinate
• 2-acetylisonicotic methyl ester
• VKPFTQQVEGRJCF-UHFFFAOYSA-N
• FCH864373
• 6698AA
• TRA0059936
• OR350226
• SY017474
• SB52344
• 138715-82-9
• Methyl2-acetylisonicotinate
• DS-4633
• CS-0043679
• MFCD09032412
• DB-009968
• SCHEMBL1759313
• AKOS006288623
• DTXSID20468860
• J-400984
• EN300-7359827

• MDL： MFCD09032412
• Inchi： 1S/C9H9NO3/c1-6(11)8-5-7(3-4-10-8)9(12)13-2/h3-5H,1-2H3
• InChI Key： VKPFTQQVEGRJCF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3
• XLogP3: 0.7

Experimental Properties

• Boiling Point: 296.6℃ at 760 mmHg
• Flash Point: 133.173℃
• PSA: 56.26000
• LogP: 1.07080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Acetyl-isonicotinic acid methyl ester

Comprehensive Overview of 2-Acetyl-isonicotinic acid methyl ester (CAS No. 138715-82-9): Properties, Applications, and Industry Insights

2-Acetyl-isonicotinic acid methyl ester (CAS No. 138715-82-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative of isonicotinic acid combines a methyl ester group with an acetyl substituent, making it a versatile intermediate for synthesizing heterocyclic compounds. Its molecular formula, C₉H₉NO₃, and precise molecular weight of 179.17 g/mol contribute to its utility in fine chemical applications.

In recent years, the demand for isonicotinic acid derivatives has surged, driven by their role in developing novel pharmaceutical intermediates and crop protection agents. Researchers frequently search for "synthesis methods for 2-Acetyl-isonicotinic acid methyl ester" or "CAS 138715-82-9 suppliers," reflecting its commercial and academic relevance. The compound's melting point (typically 98–102°C) and solubility profile (soluble in polar organic solvents like methanol and DMSO) are critical parameters for laboratory applications.

The compound's pyridine ring structure enables diverse chemical modifications, aligning with current trends in fragment-based drug design—a hot topic in medicinal chemistry. Its ester group also makes it a candidate for prodrug development, addressing frequent search queries about "bioactive ester compounds." Analytical techniques such as HPLC purity testing (often >98%) and NMR characterization are essential for quality control, as emphasized in recent publications.

From an industrial perspective, 138715-82-9 is increasingly mentioned in patents related to antimicrobial agents and enzyme inhibitors, coinciding with growing interest in "small molecule therapeutics" and "green chemistry approaches." Its stability under ambient conditions (recommended storage at 2–8°C) and compatibility with microwave-assisted synthesis methods further enhance its practicality for modern laboratories.

Environmental and regulatory considerations are also shaping discussions around this compound. While not classified as hazardous, proper waste disposal protocols for organic synthesis byproducts remain crucial—a concern frequently raised in "sustainable chemistry" forums. The compound's LD50 data (typically >500 mg/kg in rodent studies) and biodegradability profile are often requested by compliance-focused purchasers.

Emerging applications in material science, particularly as a building block for functionalized polymers, have expanded the market for 2-Acetyl-isonicotinic acid methyl ester. This aligns with searches for "smart materials precursors" and "multi-component reactions." The compound's crystallinity and hydrogen bonding capacity make it interesting for cocrystal engineering—another trending research area.

For analytical chemists, the mass spectrometry fragmentation pattern of CAS 138715-82-9 (characteristic peaks at m/z 179 [M+H]⁺ and 137 [M-CH₃CO]⁺) serves as a valuable reference. Recent advancements in high-throughput screening technologies have further increased its visibility in drug discovery pipelines, particularly for kinase-targeted therapies—a dominant theme in cancer research publications.

The global market for fine chemical intermediates like 2-Acetyl-isonicotinic acid methyl ester is projected to grow at 6.2% CAGR (2023–2030), according to industry reports. This growth is fueled by increasing R&D expenditures and the compound's adaptability to continuous flow chemistry systems—a technological shift reducing production costs. Quality certifications such as GMP compliance and ISO 9001 documentation are becoming decisive factors for procurement specialists.

In academic circles, the compound's structure-activity relationships are frequently studied alongside molecular docking simulations, addressing popular search terms like "computational chemistry tools." Its logP value (~1.2) and hydrogen bond acceptors (3) make it a model compound for teaching ADME principles in graduate-level medicinal chemistry courses.